Cas no 52331-02-9 (1,4-dichloro-2,3-dimethylbenzene)

• Product Name: 1,4-dichloro-2,3-dimethylbenzene
• CAS No: 52331-02-9
• MF: C₈H₈Cl₂
• MW: 175.05512046814
• MDL: MFCD28361835
• CID: 3048346
• PubChem ID: 11423868
• Update Time: 2025-10-23

1,4-dichloro-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-2,3-dimethyl-benzene
• 1,4-Dichlor-2,3-dimethyl-benzol; 4-chloro-o-xylyl chloride; 3,6-dichloro-orthoxylene; 3,6-DCOX
• 1,4-dichloro-2,3-dimethylbenzene
• Benzene, 1,4-dichloro-2,3-dimethyl-
• 3,6-dichloro-1,2-xylene
• SCHEMBL6681654
• AKOS024437823
• ZTGQBARLNHQDKA-UHFFFAOYSA-N
• 52331-02-9

• MDL： MFCD28361835
• Inchi： 1S/C8H8Cl2/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： ZTGQBARLNHQDKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1C)Cl

Computed Properties

• Exact Mass: 174.00000
• Monoisotopic Mass: 174.0003056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.61020

Additional information on 1,4-dichloro-2,3-dimethylbenzene

Chemical Profile of 1,4-dichloro-2,3-dimethylbenzene (CAS No. 52331-02-9)

1,4-dichloro-2,3-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 52331-02-9, is a significant organic compound with a unique structural framework that has garnered attention in the field of synthetic chemistry and industrial applications. This compound belongs to the class of chlorinated aromatic hydrocarbons, characterized by its benzene ring substituted with two chlorine atoms and two methyl groups at specific positions. The precise arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in various chemical syntheses.

The molecular structure of 1,4-dichloro-2,3-dimethylbenzene consists of a benzene core with chlorine atoms at the 1 and 4 positions (para positions) and methyl groups at the 2 and 3 positions (meta positions). This particular configuration contributes to its reactivity and utility in organic transformations. The presence of chlorine atoms enhances its electrophilic aromatic substitution potential, while the methyl groups influence its steric and electronic properties. Such features make it a versatile building block for constructing more complex molecules.

In recent years, 1,4-dichloro-2,3-dimethylbenzene has been explored in the development of pharmaceutical intermediates. Its structural motif is reminiscent of several bioactive compounds, where aromatic rings with chlorinated and alkylated substituents play crucial roles in drug design. For instance, researchers have utilized derivatives of this compound to synthesize molecules with potential antimicrobial and anti-inflammatory properties. The chlorine atoms serve as handles for further functionalization, allowing chemists to introduce additional groups that may enhance biological activity.

Moreover, the compound has found applications in the agrochemical industry. Its derivatives are being investigated as precursors for herbicides and pesticides due to their ability to interact with biological targets in plants. The combination of chloro and methyl substituents can modulate the lipophilicity and metabolic stability of agrochemicals, which are critical factors for their efficacy and environmental safety. Current studies are focusing on optimizing synthetic routes to produce 1,4-dichloro-2,3-dimethylbenzene more efficiently while minimizing byproduct formation.

The synthesis of 1,4-dichloro-2,3-dimethylbenzene typically involves chlorination reactions on toluene or xylene derivatives. Advanced catalytic methods have been developed to improve yield and selectivity in these processes. For example, transition metal-catalyzed cross-coupling reactions offer a pathway to construct the desired biphenyl core with high precision. Such methodologies align with the growing emphasis on green chemistry principles, where sustainable synthetic strategies are prioritized.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1,4-dichloro-2,3-dimethylbenzene's reactivity. Molecular modeling studies predict its interaction with enzymes and receptors, providing insights into potential drug-like properties. These simulations aid in rationalizing experimental observations and guiding the design of novel derivatives with improved characteristics. The integration of experimental data with computational predictions has become indispensable in modern medicinal chemistry.

In industrial settings, 1,4-dichloro-2,3-dimethylbenzene is valued for its role in producing dyes and polymers. Its aromatic structure can be polymerized or condensed into larger molecules that exhibit specific optical or electronic properties. For instance, certain derivatives are being explored for use in organic light-emitting diodes (OLEDs) due to their ability to form stable conjugated systems. The demand for advanced materials like OLEDs continues to rise with the expansion of flexible electronics and display technologies.

The handling and storage of 1,4-dichloro-2,3-dimethylbenzene require adherence to standard chemical safety protocols to ensure workplace safety. While it is not classified as a hazardous material under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during manipulation. Research into its environmental impact is ongoing, with efforts to assess its persistence and toxicity in various ecosystems. Responsible chemical management practices are essential to mitigate any potential risks associated with its use.

Future research directions for 1,4-dichloro-2,3-dimethylbenzene include exploring new synthetic pathways that enhance efficiency and sustainability. Additionally, investigating its role in material science applications may uncover novel uses beyond traditional pharmaceuticals and agrochemicals. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.